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Compound of Interest

Compound Name: GV2-20

Cat. No.: B15577915

Initial investigations into the application of a compound designated "GV2-20" in the field of
CRISPR gene editing have revealed no direct involvement or established use. Scientific
literature and product databases do not associate GV2-20 with CRISPR-Cas9 delivery,
efficiency enhancement, or any related gene editing protocols. Instead, evidence strongly
indicates that GV2-20 is a small molecule inhibitor with a distinct biological function, primarily
investigated for its potential in cancer therapy.

Our comprehensive search for "GV2-20" in the context of CRISPR gene editing yielded no
relevant results. There are no published research papers, patents, or application notes that
describe the use of GV2-20 as a component of a CRISPR delivery system, such as a lipid
nanoparticle or a polymer-based vector.

Further investigation into the identity of GV2-20 has clarified its role as a potent inhibitor of
carbonic anhydrases, specifically targeting isoforms like CA2, CA7, CA9, and CA12.[1][2]
Research has focused on its antiproliferative effects on various cancer cell lines, including
chronic myeloid leukemia (CML) and melanoma.[1][3] The mechanism of action of GV2-20 is
linked to its ability to inhibit these enzymes, which are involved in regulating pH and are often
overexpressed in hypoxic tumor environments.[1]

Studies have explored GV2-20's potential to disrupt signaling pathways crucial for cancer cell
survival and proliferation, such as the Hedgehog signaling pathway.[3][4] For instance, in
chronic myeloid leukemia cell lines K562, Jurl-MK1, and Jurl-MK2, GV2-20 was shown to
decrease cell viability significantly.[1]
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Conclusion:

The query regarding the application of "GV2-20" in CRISPR gene editing appears to be based
on a misunderstanding of the compound's known biological activity. All available scientific
evidence points to GV2-20 as a carbonic anhydrase inhibitor with potential applications in
oncology, not as a tool for gene editing. Therefore, the creation of detailed application notes,
protocols, data tables, and diagrams for "GV2-20 in CRISPR gene editing" is not feasible as
there is no scientific basis for such an application.

Researchers, scientists, and drug development professionals interested in CRISPR gene
editing are advised to consult resources on established delivery systems and reagents for their
work. For those interested in the therapeutic potential of GV2-20, the relevant body of literature
is within the fields of cancer biology, enzymology, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15577915?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15577915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

